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Compound of Interest

Compound Name: 2,3-Dibromoanthracene

Cat. No.: B048569

2,3-Dibromoanthracene: A Versatile Precursor
for Advanced Materials

An In-depth Technical Guide for Researchers and Scientists

Executive Summary

2,3-Dibromoanthracene is a halogenated polycyclic aromatic hydrocarbon that, while not
extensively studied for direct applications, holds significant potential as a foundational building
block in materials science. Its primary utility lies in its role as a synthetic intermediate, where
the two bromine atoms at the 2 and 3 positions serve as reactive sites for forming new carbon-
carbon bonds. This allows for the construction of larger, more complex 1t-conjugated systems,
which are of great interest for applications in organic electronics. Although direct experimental
data on the material properties of 2,3-dibromoanthracene derivatives are scarce, its structural
similarity to other well-researched anthracene compounds, particularly the 9,10-
dibromoanthracene isomer, suggests promising avenues for exploration in organic light-
emitting diodes (OLEDS), organic field-effect transistors (OFETs), and other advanced
electronic devices. This guide provides a comprehensive overview of its known properties, its
established role as a synthetic precursor, and its potential applications in materials science,
supported by generalized experimental protocols and logical workflows.

Physicochemical Properties
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Quantitative data for 2,3-dibromoanthracene is limited in the scientific literature. The following
table summarizes the available computed and experimental data for the compound.

Property Value Source(s)

Molecular Formula C14HsBr2 --INVALID-LINK--[1]
Molecular Weight 336.02 g/mol --INVALID-LINK--[1][2]
CAS Number 117820-97-0 --INVALID-LINK--[3]
Appearance Light Yellow to Brown Solid --INVALID-LINK--[2]

- Chloroform (Very Slightly),
Solubility ) --INVALID-LINK--[2]
THF (Very Slightly)

IUPAC Name 2,3-dibromoanthracene --INVALID-LINK--[1]

Core Application: A Synthetic Intermediate for Novel
Acenes

The most documented application of 2,3-dibromoanthracene is as a synthetic intermediate for
the creation of various acenes and their derivatives.[2][3] Acenes, which are molecules
composed of linearly fused benzene rings, are a significant class of organic semiconductors.
The electronic properties of these molecules can be tuned by extending their conjugation or by
adding functional groups, which makes them highly relevant for materials science research.[4]

The bromine atoms on the 2,3-dibromoanthracene backbone are excellent leaving groups for
palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Stille reactions.
These reactions allow for the precise formation of new C-C bonds, enabling the synthesis of
complex molecular architectures that would otherwise be difficult to access.[5][6][7]
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Synthesis & Characterization

Synthesis of Novel
Anthracene Derivatives
(via Cross-Coupling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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